![molecular formula C10H10N2O4 B3030334 1-(4-Nitrophenyl)azetidine-3-carboxylic acid CAS No. 887595-98-4](/img/structure/B3030334.png)
1-(4-Nitrophenyl)azetidine-3-carboxylic acid
Overview
Description
1-(4-Nitrophenyl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.20. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivatives
- Chiral Bicyclic Azetidine Derivatives : 1-azabicycloheptane derivatives were synthesized from 2-azetidinecarboxylic acid, showcasing a method for creating novel azetidine structures (Barrett et al., 2002).
- Azetidine-Amino Acid Chimeras : Research on azetidine-2-carboxylic acid analogs focused on creating compounds with heteroatomic side chains, highlighting their potential as tools for studying peptide activity (Sajjadi & Lubell, 2008).
- Enantiopure Azetidine Carboxylic Acids : A study detailed the asymmetric synthesis of 3-substituted azetidine-2-carboxylic acids, important for their use in organic chemistry (Enders & Gries, 2005).
Biological Activity and Applications
- Pro-Inflammatory Effects : L-Azetidine-2-carboxylic acid was found to induce pro-inflammatory and pro-apoptotic responses in microglial cells, underlining its potential toxic effects (Piper et al., 2022).
- Antibacterial and Antifungal Activities : Research on azetidine derivatives of 2-amino-5-nitrothiazole indicated potential antibacterial and antifungal properties, with certain compounds showing promising activities (Samadhiya et al., 2013).
Chemical Properties and Reactions
- Novel Azetidine Compounds : Synthesis of novel biphenyl 4-carboxylic acid derivatives incorporating azetidine was conducted, expanding the repertoire of azetidine-based compounds (Patel et al., 2009).
- Dearomative Reactions : A study described the synthesis of α-(ortho-vinylphenyl)amino acid esters via dearomative rearrangement, showcasing the versatility of azetidine compounds in chemical reactions (Tayama & Sotome, 2018).
Properties
IUPAC Name |
1-(4-nitrophenyl)azetidine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4/c13-10(14)7-5-11(6-7)8-1-3-9(4-2-8)12(15)16/h1-4,7H,5-6H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RACDUYKKXZNEMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30734745 | |
Record name | 1-(4-Nitrophenyl)azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30734745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
887595-98-4 | |
Record name | 1-(4-Nitrophenyl)azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30734745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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